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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092 Get Quote

For Researchers, Scientists, and Formulation Professionals

These application notes provide a comprehensive overview of Pigment Orange 36 (PO 36), a

high-performance benzimidazolone pigment, for its use in automotive and industrial paint

formulations. This document details the pigment's key performance characteristics, presents its

properties in a comparative format, and offers detailed experimental protocols for its evaluation.

Pigment Orange 36 is a semi-transparent to opaque organic pigment that offers a bright,

reddish-orange shade.[1] It is widely recognized for its exceptional lightfastness, weather

resistance, and heat stability, making it a suitable choice for demanding applications such as

automotive original equipment manufacturer (OEM) and refinish coatings, as well as various

industrial paints.[1][2][3][4][5] Its good rheological properties allow for high pigment

concentrations without negatively impacting gloss.[1][6]

Key Performance Characteristics
Pigment Orange 36 is valued for its durability and versatile application range.[2] Key features

include:

High Lightfastness and Weather Resistance: Exhibits outstanding resistance to degradation

from sunlight and atmospheric conditions, ensuring long-term color retention in exterior

applications.[2][4][7]
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Excellent Heat Stability: Maintains its color and integrity at elevated temperatures

encountered during baking processes for automotive and industrial coatings.[4]

Good Chemical Resistance: Shows strong resistance to acids, alkalis, and various solvents,

which is critical for performance in harsh industrial environments.[1][6][7]

High Tinting Strength and Opacity: Provides excellent hiding power and vibrant color, even at

lower concentrations.[1][5]

Good Dispersibility: Can be readily dispersed in a variety of solvent-borne and water-borne

paint systems.[4]

Versatile Compatibility: It can be blended with other pigments, such as quinacridones and

inorganic chrome-free pigments, to achieve a wide range of orange and red shades.[1][2]

Quantitative Performance Data
The following tables summarize the typical quantitative performance data for Pigment Orange
36, compiled from various sources. These values can vary depending on the specific grade,

formulation, and testing conditions.

Table 1: Physical and Chemical Properties

Property Value

Chemical Class Benzimidazolone[4]

C.I. Name Pigment Orange 36[4]

C.I. Number 11780[4]

CAS Number 12236-62-3[4]

Density 1.50 - 1.70 g/cm³[8]

Specific Surface Area 14 - 31 m²/g[7][8]

Oil Absorption 35 - 60 g/100g [9][10]

Table 2: Fastness Properties (on a scale of 1-5, where 5 is excellent)
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Resistance Property Rating

Water Resistance 5[8]

Acid Resistance 5[6][7][8]

Alkali Resistance 5[6][7][8]

Solvent Resistance (Ethanol) 4 - 5[9]

Solvent Resistance (Xylene) 4[9]

Migration Resistance 5[7]

Table 3: Lightfastness and Heat Stability

Property Rating/Value

Lightfastness (BWS, 1-8 scale, 8 is excellent) 7 - 8[7][8][9]

Weather Fastness (1-5 scale, 5 is excellent) 5[8]

Heat Stability 160 - 250 °C[7][9]

Experimental Protocols
Detailed methodologies for evaluating Pigment Orange 36 in coating formulations are

provided below. These protocols are based on industry-standard testing methods.

Protocol 1: Pigment Dispersion and Fineness of Grind
Objective: To properly disperse Pigment Orange 36 into a liquid coating system and determine

the degree of dispersion.

Materials:

Pigment Orange 36

Resin/Binder system (e.g., acrylic, alkyd, polyester)

Solvents
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Dispersant additives

High-speed disperser or bead mill

Hegman grind gauge (ASTM D1210)

Procedure:

Premix Preparation: In a suitable container, combine the resin, solvents, and dispersant.

Pigment Addition: While mixing at low speed, gradually add the specified amount of Pigment
Orange 36 to the premix.

Dispersion: Increase the speed of the disperser to create a vortex. Continue to disperse at

high speed for a predetermined time (e.g., 20-30 minutes) or until a stable temperature is

reached. For bead milling, follow the manufacturer's operating instructions.

Fineness of Grind Measurement: a. Place a small amount of the pigment dispersion at the

deep end of the Hegman gauge. b. With a scraper blade held at a 45-degree angle, draw

down the dispersion towards the shallow end of the gauge. c. Immediately observe the

gauge at a low angle and note the point where a significant number of coarse particles are

visible in a continuous line. d. Record the Hegman value at this point. A higher Hegman

number indicates a finer dispersion.

Protocol 2: Colorimetric Analysis
Objective: To quantitatively measure the color of a coating formulated with Pigment Orange
36.

Materials:

Coating sample containing Pigment Orange 36

Applicator bar (e.g., bird applicator)

Test charts (e.g., Leneta chart)

Spectrophotometer
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Color measurement software (CIELAB color space)

Procedure:

Sample Preparation: Apply the coating to a test chart using an applicator bar to ensure a

uniform film thickness.

Curing: Allow the coated panel to dry or cure according to the formulation's specifications

(e.g., air dry, bake at a specific temperature and time).

Color Measurement: a. Calibrate the spectrophotometer according to the manufacturer's

instructions. b. Measure the color of the cured coating at multiple points on the test chart. c.

Record the CIELAB values (L, a, b). L represents lightness, a* represents the red/green axis,

and b* represents the yellow/blue axis. d. Compare the color values to a standard or a

control sample to determine the color difference (ΔE*).

Protocol 3: Lightfastness and Weathering Resistance
Objective: To evaluate the durability of a coating containing Pigment Orange 36 under

simulated environmental conditions.

Materials:

Cured coating panels

Accelerated weathering apparatus (e.g., QUV or Xenon arc chamber) (ASTM D4587)

Spectrophotometer

Gloss meter

Procedure:

Initial Measurements: Before exposure, measure the initial color (L, a, b*) and gloss (at 20°

and 60° angles) of the coated panels.

Accelerated Weathering: a. Place the panels in the accelerated weathering apparatus. b.

Program the device to a specified cycle of UV light exposure, condensation, and/or water
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spray that is relevant to the intended application (e.g., automotive OEM specifications).

Periodic Evaluation: At regular intervals (e.g., every 250, 500, 1000 hours), remove the

panels and repeat the color and gloss measurements.

Data Analysis: a. Calculate the change in color (ΔE) and the percent gloss retention over
time. b. A smaller ΔE and higher gloss retention indicate better lightfastness and weathering

resistance.
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Caption: Experimental workflow for evaluating Pigment Orange 36 in coatings.
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Caption: Decision logic for selecting Pigment Orange 36.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b078092?utm_src=pdf-body-img
https://www.benchchem.com/product/b078092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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